Cas no 917827-92-0 (cis-3-(boc-aminomethyl)cyclobutanol)

• Product name: cis-3-(boc-aminomethyl)cyclobutanol
• CAS No: 917827-92-0
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD16660648
• CID: 1970068
• PubChem ID: 22408693

cis-3-(boc-aminomethyl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

• tert-Butyl [(cis-3-hydroxycyclobutyl)methyl]carbamate
• carbamic <wbr>
• LogP
• CIS-3-(BOC-AMINOMETHYL)CYCLOBUTANOL
• tert-Butyl ((3-hydroxycyclobutyl)methyl)carbamate
• TRANS-3-(BOC-AMINOMETHYL)CYCLOBUTANOL
• tert-butyl N-[(3-hydroxycyclobutyl)methyl]carbamate
• tert-Butyl ((cis-3-hydroxycyclobutyl)methyl)carbamate
• tert-Butyl ((trans-3-hydroxycyclobutyl)methyl)carbamate
• tert-butyl (3-hydroxycyclobutyl)methylcarbamate
• 3-[(Boc-amino)methyl]-cyclobutanol
• tert-Butyl [(3-hydroxycyclobutyl)methyl]carbamate
• tert-Butyl [(cis-3-Hydroxycyclobutyl)methyl]c
• tert-butyl (trans-3-hydroxycyclobutyl)methylcarbamate
• Carbamic acid, [(3-hydroxycyclobutyl)methyl]-, 1,1-dimethylethyl ester (9CI)
• SY108485
• TERT-BUTYL N-{[(1S,3S)-3-HYDROXYCYCLOBUTYL]METHYL}CARBAMATE
• MFCD16660648
• 952029-48-0
• AS-34563
• tert-Butyl((trans-3-hydroxycyclobutyl)methyl)carbamate
• EN300-321463
• EN300-2007681
• (3-Hydroxy-cyclobutylmethyl)-carbamic acid tert-butyl ester
• SCHEMBL2394496
• SY099918
• 917827-92-0
• EN300-94861
• 3-[(Boc-amino)methyl]cyclobutanol
• CS-W006787
• SY099917
• cis-3-[(Boc-amino)methyl]cyclobutanol
• TERT-BUTYL N-{[(1R,3R)-3-HYDROXYCYCLOBUTYL]METHYL}CARBAMATE
• Y10028
• tert-butyl(trans-3-hydroxycyclobutyl)methylcarbamate
• F2147-4240
• SCHEMBL14401430
• tert-butyl [(trans-3-hydroxycyclobutyl)methyl]carbamate
• SB12375
• PXNMQSMWUFXYNE-UHFFFAOYSA-N
• MFCD16660647
• CNB02948
• DB-027059
• trans-3-[(Boc-amino)methyl]cyclobutanol
• DS-7008
• AS-34564
• 167081-41-6
• Z1269236723
• 3-(N-BOC-aminomethyl)-cyclobutanol
• CS-0049733
• AKOS025290202
• PXNMQSMWUFXYNE-ZKCHVHJHSA-N
• PXNMQSMWUFXYNE-OCAPTIKFSA-N
• CS-0047814
• MFCD13659430
• AKOS025290203
• SCHEMBL14401429
• SCHEMBL16838889
• AKOS015151112
• DTXSID20625552
• cis-3-(boc-aminomethyl)cyclobutanol

• MDL： MFCD16660648
• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(13)11-6-7-4-8(12)5-7/h7-8,12H,4-6H2,1-3H3,(H,11,13)
• InChI Key： PXNMQSMWUFXYNE-UHFFFAOYSA-N
• SMILES： O([H])C1([H])C([H])([H])C([H])(C([H])([H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6

Additional information on cis-3-(boc-aminomethyl)cyclobutanol

Introduction to cis-3-(boc-aminomethyl)cyclobutanol (CAS No. 917827-92-0)

cis-3-(boc-aminomethyl)cyclobutanol (CAS No. 917827-92-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutanol ring and a Boc-protected amino group. The Boc (tert-butoxycarbonyl) group is a widely used protecting group in organic synthesis, known for its stability under mild conditions and ease of removal, making it an ideal choice for the synthesis of complex molecules.

The cis configuration of the compound is particularly noteworthy, as it imparts specific stereochemical properties that can influence its biological activity and reactivity. The cis isomer is often preferred in medicinal chemistry due to its enhanced binding affinity and selectivity towards biological targets. This makes cis-3-(boc-aminomethyl)cyclobutanol a valuable intermediate in the development of novel therapeutic agents.

Recent advancements in the synthesis and application of cis-3-(boc-aminomethyl)cyclobutanol have been documented in several high-impact scientific journals. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their dysregulation is implicated in various diseases, including cancer and neurodegenerative disorders. The ability to modulate PPIs with small molecules like cis-3-(boc-aminomethyl)cyclobutanol opens new avenues for therapeutic intervention.

In another study, researchers at the University of California, San Francisco, utilized cis-3-(boc-aminomethyl)cyclobutanol to develop novel prodrugs with improved pharmacokinetic properties. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The cyclobutanol ring and Boc group in cis-3-(boc-aminomethyl)cyclobutanol were found to enhance the solubility and stability of the prodrug, leading to better bioavailability and reduced side effects.

The synthetic versatility of cis-3-(boc-aminomethyl)cyclobutanol has also been explored in combinatorial chemistry approaches. Combinatorial libraries generated from this compound have shown promise in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug discovery. The ability to rapidly synthesize and screen large numbers of derivatives has accelerated the identification of hits with desired biological activities.

In addition to its applications in drug discovery, cis-3-(boc-aminomethyl)cyclobutanol has been investigated for its potential as a chiral building block in asymmetric synthesis. Chiral compounds are essential for many pharmaceuticals, as they can exhibit different biological activities depending on their enantiomeric form. The cis configuration of this compound provides a chiral center that can be exploited to synthesize enantiomerically pure products with high enantioselectivity.

The safety profile of cis-3-(boc-aminomethyl)cyclobutanol has also been evaluated in preclinical studies. These studies have demonstrated that the compound exhibits low toxicity and good biocompatibility, making it suitable for use in various pharmaceutical applications. However, as with any chemical compound, appropriate handling and storage protocols should be followed to ensure safety.

In conclusion, cis-3-(boc-aminomethyl)cyclobutanol (CAS No. 917827-92-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic versatility, and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various scientific and medical contexts.